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Compound of Interest

Compound Name: Forchlorofenuron

Cat. No.: B1256092 Get Quote

Meticulous adherence to safety protocols is paramount when handling Forchlorfenuron to

ensure the well-being of laboratory personnel and the integrity of research. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to support researchers, scientists, and drug development professionals in the safe and effective

use of this plant growth regulator.

Personal Protective Equipment (PPE): Your First
Line of Defense
The consistent recommendation across safety data sheets (SDS) and regulatory guidelines is

the use of a comprehensive suite of personal protective equipment. The following table

summarizes the required PPE for handling Forchlorfenuron. While specific breakthrough times

for glove materials against Forchlorfenuron are not readily available, the consistent

recommendation is to use chemical-resistant gloves.
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PPE Category Recommendation

Hand Protection

Chemical-resistant gloves are mandatory.

Recommended materials include nitrile rubber,

butyl rubber, viton, and barrier laminate.[1]

Always wash the outside of gloves before

removal.[2]

Eye Protection
Splash-proof goggles or a face shield are

required to protect against eye contact.[3]

Body Protection

A long-sleeved shirt and long pants are the

minimum requirement.[1] For tasks with a higher

risk of splashing, an impervious apron and

footwear should be worn.[3]

Respiratory Protection

Generally not required when working in a well-

ventilated area.[3] However, if dust formation is

possible or if working in a confined space, a

NIOSH/MSHA approved respirator should be

used.[4][5]

Occupational Exposure Limits
While a specific Permissible Exposure Limit (PEL) from OSHA has not been established for

Forchlorfenuron, other important occupational exposure values have been determined.[2][5][6]

It is crucial to maintain airborne concentrations as low as practically possible.[2]

Exposure Metric Value

Acceptable Operator Exposure Level (AOEL) 0.16 mg/kg of body weight per day[1][7]

Acceptable Daily Intake (ADI) 0.05 mg/kg of body weight per day[7]

Acute Reference Dose (ARfD) 0.5 mg/kg of body weight[7]
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A systematic approach to handling Forchlorfenuron is critical to minimize exposure risk. The

following workflow diagram outlines the key steps from preparation to disposal.

Preparation Phase

Handling Phase

Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (e.g., fume hood)

Don Personal Protective Equipment (PPE)

Weigh Forchlorfenuron solid

Proceed to handling

Dissolve in appropriate solvent (e.g., DMSO, ethanol)

Perform experimental procedures

Decontaminate work surfaces

Complete experiment

Properly label and store waste

Triple rinse empty containers

Dispose of waste according to regulations

Remove and dispose of PPE

Wash hands thoroughly
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Caption: Step-by-step workflow for the safe handling of Forchlorfenuron.

Disposal Plan: A Critical Final Step
Proper disposal of Forchlorfenuron and its containers is essential to prevent environmental

contamination.

Chemical Waste:

Wastes resulting from the use of this product should be disposed of on-site at an approved

waste disposal facility.[1][2]

Do not contaminate water, food, or feed by storage or disposal.[1]

Container Disposal:

Do not reuse or refill the original container.[1][2]

Triple Rinse Procedure:

Empty the remaining contents into the application equipment or a mix tank and drain for

10 seconds after the flow begins to drip.[1][2]

Fill the container ¼ full with water and recap.[1][2]

Shake for 10 seconds.[1][2]

Pour the rinsate into the application equipment or a mix tank, or store it for later use or

disposal.[1][2]

Drain for 10 seconds after the flow begins to drip.[1][2]

Repeat this procedure two more times.[1][2]

Offer the clean, empty container for recycling if available.[1][2] Otherwise, dispose of it in a

sanitary landfill or by other procedures approved by state and local authorities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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